1-benzyl-4-{[1-(2-fluorobenzyl)-4-piperidinyl]carbonyl}piperazine

• IUPAC Name: (4-benzylpiperazin-1-yl)-[1-[(2-fluorophenyl)methyl]piperidin-4-yl]methanone
• InChI: InChI=1S/C24H30FN3O/c25-23-9-5-4-8-22(23)19-26-12-10-21(11-13-26)24(29)28-16-14-27(15-17-28)18-20-6-2-1-3-7-20/h1-9,21H,10-19H2
• InChI Key: JVBQSVVWIGIZEV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N2CCN(CC2)CC3=CC=CC=C3)CC4=CC=CC=C4F
• Molecular Formula: C24H30FN3O
• Molecular Weight: 395.5 g/mol

Description

1-benzyl-4-{[1-(2-fluorobenzyl)-4-piperidinyl]carbonyl}piperazine, also known as BFPP, is a synthetic compound that belongs to the family of piperazine derivatives. BFPP has gained significant attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

1-benzyl-4-{[1-(2-fluorobenzyl)-4-piperidinyl]carbonyl}piperazine has been extensively studied for its potential therapeutic applications. It has been found to exhibit antipsychotic, antidepressant, and anxiolytic effects in animal models. This compound has also been investigated for its potential use in treating substance abuse disorders, such as cocaine addiction. Additionally, this compound has been shown to have neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.

Mechanism of Action

The exact mechanism of action of 1-benzyl-4-{[1-(2-fluorobenzyl)-4-piperidinyl]carbonyl}piperazine is not fully understood. However, it is believed to act as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. These actions are thought to contribute to its antipsychotic, antidepressant, and anxiolytic effects. Additionally, this compound has been shown to modulate the activity of the glutamatergic system, which may contribute to its neuroprotective properties.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been found to increase the release of dopamine and serotonin in the brain, which may contribute to its therapeutic effects. This compound has also been shown to decrease the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the stress response. This may contribute to its anxiolytic effects. Additionally, this compound has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is involved in neuroplasticity and may contribute to its neuroprotective properties.

Advantages and Limitations for Lab Experiments

1-benzyl-4-{[1-(2-fluorobenzyl)-4-piperidinyl]carbonyl}piperazine has several advantages for lab experiments. It is a highly stable compound, which makes it easy to store and handle. Additionally, this compound has a high affinity for dopamine and serotonin receptors, which makes it a useful tool for studying these systems. However, this compound also has limitations for lab experiments. It has a relatively low solubility in water, which can make it difficult to administer in vivo. Additionally, this compound has a relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for research on 1-benzyl-4-{[1-(2-fluorobenzyl)-4-piperidinyl]carbonyl}piperazine. One area of research is the development of more potent and selective this compound analogs. These analogs may have improved therapeutic efficacy and reduced side effects compared to this compound. Another area of research is the investigation of the long-term effects of this compound. This may involve studying its effects on neuroplasticity and neurodegeneration over extended periods. Additionally, this compound may have potential applications in the treatment of other psychiatric and neurological disorders, such as schizophrenia and epilepsy, which warrant further investigation.